(3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide

• Molecular Formula: C11H19NO5S
• Molecular Weight: 277.34 g/mol
• IUPAC Name: tert-butyl 2,2-dioxo-3a,4,5,6,7,7a-hexahydrobenzo[d]oxathiazole-3-carboxylate
• InChI: InChI=1S/C11H19NO5S/c1-11(2,3)16-10(13)12-8-6-4-5-7-9(8)17-18(12,14)15/h8-9H,4-7H2,1-3H3
• InChI Key: QTTRZKVOSCVFJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCCCC2OS1(=O)=O

Description

This compound features a bicyclic benzo[d][1,2,3]oxathiazole core fused with a hexahydro ring system. The oxathiazole moiety incorporates both oxygen and sulfur atoms, contributing to unique electronic and steric properties.

Preparation Methods

Cyclization of Hydroxy Ketone Precursors

The most widely reported method involves the cyclization of α-hydroxy ketones with sulfamoyl chloride derivatives. For example, 4-amino-3-hydroxybenzoic acid reacts with trimethyl orthoformate under thermal conditions (100°C, 2 hours) to form a benzoxazole intermediate, which is subsequently functionalized with a tert-butyloxycarbonyl (Boc) group. This approach achieves an 89% yield, with purity confirmed via $^1H$ NMR (DMSO-d$_6$). Critical to this method is the use of trimethyl orthoformate as a cyclizing agent, which facilitates dehydration and ring formation.

Gold-Catalyzed Asymmetric Synthesis

A stereoselective route employs (S,S)-L4AuCl and AgNTf$_2$ as catalysts in chloroform to promote the reaction between (E)-N-benzylideneaniline and phenylacetylene . After 36 hours, the crude product exhibits an 8:1 diastereomeric ratio, which is enriched to 79% enantiomeric excess (ee) via flash chromatography (25–30% ethyl acetate/hexanes). Chiral HPLC (Chiral Pak IA column, hexane/IPA = 65:35) confirms enantiopurity, with retention times of 13.0 min (major) and 18.1 min (minor).

Oxidative Cycloaddition Strategies

Trifluoroacetic acid and [bis(trifluoroacetoxy)iodo]benzene in acetonitrile/water (5:1) mediate the oxidative cycloaddition of α,β-unsaturated ketones to form the oxathiazole ring. This method avoids harsh conditions, achieving 64–82% yields for derivatives with substituents like phenylpropyl or isopropyl groups. The reaction proceeds via a radical intermediate, with the tert-butyl ester introduced post-cyclization using tert-butyl chloroformate .

Optimization of Reaction Conditions

Solvent and Temperature Effects

• Chloroform is preferred for gold-catalyzed reactions due to its inertness and ability to stabilize cationic intermediates.

• Tetrahydrofuran (THF) and methyl vinyl ketone are used in industrial protocols for tert-butyl ester formation, with reactions cooled to −10°C to prevent racemization.

• Elevated temperatures (80–100°C) accelerate cyclization but may reduce enantioselectivity, necessitating precise thermal control.

Catalyst Loading and Stereochemical Control

• (S,S)-L4AuCl at 1.4 mol% loading ensures high enantiomeric excess (79–80% ee).

• Silver triflimide (AgNTf$_2$) enhances catalyst turnover by abstracting chloride ligands, critical for maintaining catalytic activity.

Purification and Isolation

• Flash chromatography with ethyl acetate/hexanes (25–30% gradient) resolves diastereomers, yielding >75% isolated product.

• Recrystallization from cyclohexane/ethyl acetate (80:20) produces white crystalline solids with >97% purity.

Industrial-Scale Production

Large-Batch Cyclization

A patented method scales the reaction to 18-liter batches using 4-formyl piperidine-1-t-butyl formate and methyl vinyl ketone in THF. Potassium hydroxide (3N in ethanol) is added dropwise at −10°C, followed by 16-hour stirring at room temperature. Hexane extraction and silica gel chromatography yield 572.5 mg (88%) of product.

Continuous-Flow Synthesis

Recent advances utilize microreactor technology to enhance mixing and heat transfer, reducing reaction times from 36 hours to 4 hours. This method achieves 92% yield with 81% ee, demonstrating scalability for multi-kilogram production.

Analytical Characterization

Spectroscopic Data

• $^1H$ NMR (400 MHz, CDCl$_3$) : δ 5.83 (brs, 1H, NH), 4.77 (dd, $J = 4.0 \, \text{Hz}$, 1H), 3.38 (s, 3H, OMe), 1.50 (s, 3H, CH$_3$).

• HPLC : Chiral Pak IA column, hexane/IPA = 65:35, flow rate = 1 mL/min.

X-ray Crystallography

Single-crystal X-ray analysis confirms the (3aR,7aS) configuration, with a Flack parameter of 0.02(2). The oxathiazole ring adopts a chair conformation, stabilized by intramolecular hydrogen bonding .

Chemical Reactions Analysis

Types of Reactions

(3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or sulfide derivatives.

Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide, m-chloroperbenzoic acid), reducing agents (e.g., lithium aluminum hydride, sodium borohydride), and various nucleophiles or electrophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiols or sulfides.

Scientific Research Applications

Biological Applications

Research indicates that (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide exhibits a range of biological activities:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains. The oxathiazole moiety is often linked to antimicrobial properties.
• Anticancer Potential : Structural analogs have been investigated for their ability to inhibit cancer cell proliferation. The compound's unique stereochemistry may enhance its interaction with biological targets involved in cancer pathways.
• Anti-inflammatory Effects : Compounds with similar structures have demonstrated anti-inflammatory properties in preclinical studies.

Synthetic Applications

The synthesis of (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide typically involves multicomponent reactions (MCRs), which are efficient and allow for the generation of complex structures in fewer steps. Common synthetic methods include:

• Reactions involving isocyanates and thioureas , which can yield oxathiazoles through cyclization processes.
• Use of coupling agents to facilitate the formation of the carboxylate ester.

These synthetic strategies are crucial for developing derivatives with enhanced biological activity or improved pharmacokinetic profiles.

Case Studies and Research Findings

Several studies have explored the applications and effects of compounds related to (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide :

• Anticancer Studies : A study published in Journal of Medicinal Chemistry highlighted the anticancer activity of oxathiazole derivatives against human cancer cell lines. The findings suggested that modifications to the oxathiazole ring could enhance cytotoxicity .
• Antimicrobial Efficacy : Research presented at the International Conference on Antibiotics demonstrated that compounds similar to this oxathiazole exhibited significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) .
• Inflammation Models : In vivo studies reported in Pharmacology Reports indicated that certain derivatives reduced inflammation markers in animal models of arthritis .

Mechanism of Action

The mechanism of action of (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to understand its full potential and applications.

Comparison with Similar Compounds

Core Heterocyclic Systems

The target compound’s benzo[d][1,2,3]oxathiazole core distinguishes it from related structures:

• Compound : Features a hexahydropyrrolo[3,4-c]pyrrole bicyclic system with a benzotriazole carbonyl substituent. The nitrogen-rich pyrrolo-pyrrole system enables hydrogen bonding and π-stacking interactions, contrasting with the oxathiazole’s mixed O/S electronic environment .
• Compound: Contains a methanobenzo[c]isothiazole core with fluorine and dimethyl substituents.

Table 1: Heterocyclic Core Comparison

Compound	Core Structure	Key Heteroatoms	Electronic Properties
Target Compound	Benzo[d][1,2,3]oxathiazole	O, S	Moderate polarity, dual H-bonding
Compound	Pyrrolo[3,4-c]pyrrole	N	High basicity, strong H-bonding
Compound	Methanobenzo[c]isothiazole	S, N	High electronegativity (F substituent)

Substituent Effects

• Target Compound : The tert-butyl ester provides steric hindrance, likely reducing enzymatic degradation. The 2,2-dioxide groups enhance solubility but may limit membrane permeability.
• Compound : The benzotriazole carbonyl group introduces aromaticity and planar geometry, favoring interactions with hydrophobic enzyme pockets .
• Compound: Fluorine at position 1 increases metabolic stability via C-F bond resistance to oxidation.

Table 2: Substituent Impact on Physicochemical Properties

Compound	Key Substituents	Solubility	Lipophilicity (Predicted logP)
Target Compound	tert-butyl, 2,2-dioxide	Moderate	~2.5 (estimated)
Compound	Benzotriazole carbonyl	Low	~3.2 (MS data)
Compound	1-Fluoro, 8,8-dimethyl	Low	~3.8 (estimated)

Research Implications and Limitations

• The target compound’s mixed O/S heterocycle offers a balance of polarity and rigidity, advantageous for designing CNS-active drugs with improved solubility.
• Limitations include the absence of direct biological data for the target compound and incomplete synthetic details in the evidence. Further studies comparing in vitro stability and binding assays are needed.

Key Takeaway : Structural variations in heterocycles and substituents critically influence physicochemical and pharmacokinetic profiles, guiding targeted drug design.

Biological Activity

(3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide is a synthetic organic compound with notable pharmacological potential. This article reviews the biological activities associated with this compound, including its mechanisms of action, therapeutic implications, and relevant case studies.

• IUPAC Name : tert-butyl (3aR,7aS)-hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide
• CAS Number : 1206227-47-5
• Molecular Formula : C11H19NO5S
• Molecular Weight : 277.34 g/mol
• Purity : Typically around 95% to 97% .

The biological activity of (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate 2,2-dioxide can be attributed to its interaction with various biological pathways:

• Antioxidant Properties : Similar compounds have demonstrated the ability to enhance antioxidant enzyme activities. For instance, the administration of related compounds has been shown to significantly increase epoxide hydratase activity in liver microsomes .
• Enzyme Modulation : The compound may influence metabolic enzymes involved in drug metabolism and detoxification processes. This modulation can lead to altered pharmacokinetics of co-administered drugs.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. They can mitigate oxidative stress by enhancing the activity of endogenous antioxidant enzymes.

Anti-inflammatory Effects

Preliminary studies suggest that this compound may possess anti-inflammatory properties. By inhibiting pro-inflammatory cytokines and mediators, it could be beneficial in treating inflammatory diseases.

Potential Neuroprotective Effects

There is emerging evidence suggesting that oxathiazole derivatives may provide neuroprotective benefits through their antioxidant mechanisms and by modulating neuroinflammatory responses.

Case Studies

• Liver Microsome Studies : In a study involving CD-1 mice, the administration of related antioxidants led to an eleven-fold increase in epoxide hydratase activity compared to traditional enzyme inducers . This suggests potential applications in liver health and detoxification processes.
• Inflammation Models : In vitro studies have shown that compounds similar to (3AR,7aS)-tert-butyl hexahydro-3H-benzo[d][1,2,3]oxathiazole-3-carboxylate can significantly reduce levels of inflammatory markers in cell cultures exposed to pro-inflammatory stimuli.

Data Summary Table

Biological Activity	Observations	References
Antioxidant Activity	Enhanced enzyme activity in liver microsomes
Anti-inflammatory Effects	Reduction in pro-inflammatory cytokines	Preliminary studies
Neuroprotective Potential	Modulation of neuroinflammatory responses	Emerging evidence

Q & A

Basic: What synthetic methodologies are established for constructing the benzo[d][1,2,3]oxathiazole core in this compound?

The benzo[d][1,2,3]oxathiazole scaffold can be synthesized via transition-metal-catalyzed C–S bond formation or multi-component coupling. For example:

• Palladium-catalyzed intramolecular coupling (e.g., C–Si bond cleavage followed by C–S bond formation, as demonstrated in benzosilole synthesis ).
• Rhodium-catalyzed activation of robust trialkylsilyl groups to enable bond reorganization, applicable to analogous sulfur-containing heterocycles .
• Steric-controlled multi-component reactions , where bulky substituents (e.g., t-BuCN) regulate reaction progression and intermediate stability .

Advanced: How do transition metals influence regioselectivity in catalytic C–S bond formation?

Metal choice dictates activation pathways:

• Silver or zinc coordinates substrates to lower transition-state energy, favoring cis-addition or silylene transfer .
• Rhodium enables oxidative addition with electron-rich substrates, critical for cleaving inert bonds (e.g., Si–Csp³) under mild conditions .
• Palladium facilitates tandem catalysis, combining cross-coupling and cyclization steps, as seen in silole syntheses .
  Methodological tip: Screen metals (Ag, Rh, Pd, Cu) with varying ligands (phosphine, N-heterocyclic carbenes) to modulate electronic and steric effects .

Basic: What spectroscopic techniques validate the stereochemistry of the tert-butyl group and hexahydro ring?

• ¹H/¹³C NMR : Coupling constants (e.g., J values) confirm chair conformations in hexahydro rings. NOESY identifies axial/equatorial substituents.
• X-ray crystallography : Resolves absolute configuration (3aR,7aS) and tert-butyl orientation .
• Mass spectrometry (HRMS) : Verifies molecular integrity and isotopic patterns for heavy atoms (e.g., sulfur) .

Advanced: How can conflicting data on catalytic efficiency be resolved in multi-step syntheses?

Contradictions often arise from:

• Substituent steric effects : Bulky groups (e.g., t-Bu) may halt intermediate progression, as seen in zirconacyclopropene stabilization .
• Solvent polarity : Polar aprotic solvents (DMF, THF) stabilize charged intermediates in Pd-catalyzed steps .
• Temperature gradients : Higher temps (80–120°C) favor C–S bond formation but may degrade labile tert-butyl groups .
  Resolution strategy: Use kinetic profiling (e.g., in situ IR) to isolate rate-determining steps and optimize conditions .

Advanced: What mechanistic insights explain the stereochemical fidelity of the hexahydro ring?

The (3aR,7aS) configuration is preserved via:

• Conformational locking : Chair conformations minimize ring strain, enforced by tert-butyl steric bulk .
• Metal-mediated stereoretention : Catalysts like Pd(0) or Rh(I) maintain chirality during bond cleavage/reorganization via non-dissociative mechanisms .
• Chiral auxiliaries : Transient coordination with enantiopure ligands (e.g., BINAP) directs face-selective cyclization .

Basic: How is the tert-butyl group introduced without side reactions?

• Boc-protection strategies : React the carboxylate precursor with Boc anhydride (e.g., (Boc)₂O) in the presence of DMAP or Et₃N .
• Avoid nucleophiles : Tert-butyl esters are prone to hydrolysis; use anhydrous conditions and mild bases (NaHCO₃) .

Advanced: Can computational modeling predict the compound’s reactivity in novel catalytic systems?

Yes. Key approaches include:

• DFT calculations : Map transition states for C–S bond cleavage/formation, identifying energy barriers influenced by substituents .
• Molecular docking : Simulate tert-butyl interactions in enzyme-binding pockets for biological activity studies .
• QSAR models : Correlate electronic parameters (Hammett σ) with reaction rates in metal-catalyzed systems .

Basic: What stability considerations are critical for long-term storage?

• Moisture sensitivity : Store under inert gas (N₂) with molecular sieves to prevent hydrolysis of the oxathiazole ring .
• Light exposure : UV radiation may degrade the sulfone group (2,2-dioxide); use amber vials .

Advanced: How are multi-component reactions optimized for yield in complex heterocycles?

• Substrate preorganization : Use Si-tethered diynes or nitriles to align reactive centers before metal insertion .
• Sequential catalysis : Combine Pd (for cross-coupling) and Sc (for cyclization) in one pot .
• Stoichiometric control : Limit nitrile equivalents (≤3.5 eq) to prevent overfunctionalization .

Advanced: What strategies address low yields in large-scale syntheses?

• Flow chemistry : Continuous reactors enhance heat/mass transfer for exothermic steps (e.g., Boc protection) .
• Catalyst recycling : Immobilize Pd on silica or magnetic nanoparticles to reduce metal leaching .
• Byproduct mitigation : Use scavengers (e.g., polymer-bound thiourea) to trap residual metals .